Cas no 183509-23-1 (16(S)-HETE)

• Product Name: 16(S)-HETE
• CAS No: 183509-23-1
• Molecular Formula: C₂₀H₃₂O₃
• Molecular Weight: 320.46628
• CID: 850615

16(S)-HETE Properties

Names and Identifiers

• 5,8,11,14-Eicosatetraenoic acid, 16-hydroxy-, (5Z,8Z,11Z,14Z,16S)-
• 16(S)-HETE
• JEKNPVYFNMZRJG-IFOZKBMWSA-N

• InChIKey： JEKNPVYFNMZRJG-IFOZKBMWSA-N
• Inchi： InChI=1S/C20H32O3/c1-2-3-16-19(21)17-14-12-10-8-6-4-5-7-9-11-13-15-18-20(22)23/h4-5,8-11,14,17,19,21H,2-3,6-7,12-13,15-16,18H2,1H3,(H,22,23)/b5-4-,10-8-,11-9-,17-14-/t19-/m0/s1
• SMILES： CCCC[C@@H](/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O)O

Computed Properties

• Exact Mass: 320.235
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 14
• Monoisotopic Mass: 320.235
• Heavy Atom Count: 23
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• LogP: 5.18750
• PSA: 57.53000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatetraenoic acids